Cas no 1807025-41-7 (2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol)

• Product Name: 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol
• CAS No: 1807025-41-7
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4794161
• Update Time: 2025-06-12

2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol

• Inchi： 1S/C9H5F7O/c10-7-1-4(3-17)5(8(11,12)13)2-6(7)9(14,15)16/h1-2,17H,3H2
• InChI Key： NCLQMWJTASZXLR-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol

Introduction to 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol (CAS No. 1807025-41-7)

2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol, identified by the CAS number 1807025-41-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols, characterized by its unique structural features, which include the presence of multiple fluorine and trifluoromethyl substituents. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol consists of a benzene ring substituted with two trifluoromethyl groups at the 2- and 4-positions, and a single fluorine atom at the 5-position. The benzyl alcohol moiety at the 3-position introduces a hydroxyl group, which is susceptible to various chemical transformations. These structural attributes make the compound a versatile building block for constructing more complex pharmacophores, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. The introduction of multiple fluorine atoms and trifluoromethyl groups into a molecular framework can significantly modulate its pharmacokinetic and pharmacodynamic properties. For instance, trifluoromethyl groups are known to increase the binding affinity of drug candidates by stabilizing interactions with protein targets through hydrophobic and dipole-dipole interactions.

2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol has been explored as a key intermediate in the synthesis of various pharmaceutical compounds. Its bifunctional nature allows for selective modifications at different positions on the benzene ring, enabling the construction of diverse chemical libraries. This flexibility is particularly valuable in drug discovery programs where rapid and efficient synthesis of analogues is crucial for optimizing lead compounds.

One of the most promising applications of 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol is in the development of antiviral and anticancer agents. The fluorinated aromatic core is a common motif in many successful drugs that target viral enzymes or inhibit tumor growth. For example, recent studies have demonstrated that compounds incorporating similar structural motifs exhibit potent activity against certain types of cancer by interfering with key signaling pathways involved in cell proliferation and survival.

The synthesis of 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol typically involves multi-step organic reactions, often starting from commercially available precursors such as fluorobenzyl halides or trifluoromethylation reagents. Advanced synthetic techniques like cross-coupling reactions and directed ortho-metalation strategies are commonly employed to achieve high yields and purity. The presence of multiple reactive sites in the molecule requires careful optimization to ensure regioselectivity and minimize side reactions.

In terms of biological activity, preliminary studies on derivatives of 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol have shown promising results in vitro. These studies indicate that certain analogues may possess inhibitory effects on enzymes such as kinases or proteases, which are overexpressed in various diseases. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their favorable pharmacokinetic profiles. The use of 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol as an intermediate aligns with this trend, offering a cost-effective and scalable route to novel drug candidates. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their therapeutic potential.

From a chemical perspective, 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol represents an interesting case study in structural design and molecular optimization. The combination of electron-withdrawing groups (trifluoromethyl) and electron-donating groups (hydroxyl) creates a balance between lipophilicity and solubility, which is critical for drug-like properties. Further exploration into its reactivity and functionalization patterns will continue to expand its utility in synthetic chemistry.

The future prospects for 2,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol are bright, with ongoing research aimed at uncovering new synthetic routes and expanding its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical reality. As our understanding of molecular interactions grows, compounds like 1807025-41-7 will undoubtedly play a crucial role in developing next-generation therapeutics.